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Compound of Interest

Compound Name: Methyllycaconitine

CAS No.: 1356-60-1

Cat. No.: B1208882

Get Quote

Executive Summary
Methyllycaconitine (MLA) is a C19-diterpenoid alkaloid that has evolved from a notorious

livestock toxin into the gold-standard pharmacological probe for

nicotinic acetylcholine receptors (

nAChRs).[1][2] Its discovery bridges 19th-century botanical toxicology with modern
neuropharmacology. This guide provides a rigorous technical analysis of MLA’s history,
structural elucidation, mechanism of action, and validated experimental protocols for its
isolation and application in drug discovery.

Part 1: Historical Trajectory & Structural Elucidation
The journey of MLA is a case study in the "toxin-to-tool" paradigm. Originally identified as the

agent responsible for "larkspur poisoning" in cattle on North American rangelands, it is now

indispensable for mapping cholinergic pathways in the brain.
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The isolation and characterization of MLA spanned four decades, hindered by the complexity of

the diterpenoid skeleton and the instability of the ester linkage.

1938: Manske isolates 'unnamed' alkaloid
Source: Delphinium brownii

1943: John Goodson isolates & names 'Methyl-lycaconitine'
Source: Delphinium elatum

 Purification

1959: Kuzovkov & Platonova propose structure
(Incorrect C-1 stereochemistry)

 Chemical Degradation

1981: Pelletier et al. correct structure
(X-ray Crystallography: C-1 alpha-configuration)

 Advanced NMR/X-Ray

1990: Ward et al. identify MLA as selective 
alpha7 nAChR antagonist (The 'Probe' Era)

 Pharmacological Screening

Click to download full resolution via product page

Figure 1: The chronological evolution of Methyllycaconitine from crude extract to defined

pharmacological tool.

Structural Chemistry
MLA is a norditerpenoid alkaloid characterized by a hexacyclic core.[1] Its pharmacological

potency relies heavily on a specific structural feature: the 2-(methylsuccinimido)benzoate ester

side chain attached at the C-18 position.

Core Skeleton: Lycoctonine-type (C19).
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Pharmacophore: The ester side chain is critical.[3] Hydrolysis of this ester yields lycoctonine,

which is

less potent and less toxic.

Stability Warning: The ester linkage is labile. In aqueous solutions at pH > 7.5, MLA rapidly

hydrolyzes, losing biological activity.

Part 2: Mechanism of Action (The Antagonism)
MLA is defined by its nanomolar affinity and rapid reversibility at the

nAChR, distinguishing it from the slowly reversible peptide toxin

-bungarotoxin (

-BGT).

Binding Kinetics & Selectivity
Target: Orthosteric site (acetylcholine binding pocket) at the interface of

subunits.

Mode: Competitive Antagonist.[4][5]

Selectivity Profile:

nAChR:

(High Affinity)

nAChR:

(Low Affinity)

Muscle nAChR:

Signal Blockade Pathway
MLA prevents the rapid influx of Calcium (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22778816/
https://researchportal.bath.ac.uk/en/publications/synthesis-and-antagonist-activity-of-methyllycaconitine-analogues/
https://www.medchemexpress.com/methyllycaconitine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208882?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) required for downstream signaling in presynaptic facilitation and cognitive processing.

Acetylcholine / Choline alpha-7 nAChR
(Homopentamer)

 Binds Orthosteric Site

Methyllycaconitine (MLA)

 Competes (High Affinity)

Ion Channel Opening
(Ca2+ Influx)

 Prevents Opening

BLOCKADE

 Activation

Downstream Signaling:
- ERK1/2 Phosphorylation

- CREB Activation
- Neurotransmitter Release

 Depolarization
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Figure 2: Mechanistic blockade of cholinergic signaling by MLA at the presynaptic

receptor.

Part 3: Experimental Protocols
As a self-validating system, these protocols include critical checkpoints to ensure data integrity.

Protocol A: Isolation of MLA from Delphinium Seeds
Based on the modified Harborne method and modern HPLC purification.

Reagents:Delphinium elatum or Consolida ambigua seeds, Ethanol (95%), Acetic Acid,

Ammonium Hydroxide, Chloroform.

Extraction:

Grind 100g of dried seeds to a fine powder.

Macerate in 500mL of 10% Acetic Acid in Ethanol for 48 hours. Rationale: Acidic pH

protonates the alkaloids, ensuring solubility in the polar solvent.

Filter and concentrate the extract to 25% volume using a rotary evaporator (
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C).

Precipitation (Base Fraction):

Add concentrated Ammonium Hydroxide dropwise to the concentrate until pH 9-10 is

reached. Checkpoint: A heavy precipitate should form.

Extract the aqueous mixture

with Chloroform.

Purification (VLC/HPLC):

Dry the chloroform fraction over anhydrous

and evaporate.

VLC (Vacuum Liquid Chromatography): Elute through Silica gel 60 using a gradient of

Chloroform:Methanol (start 98:2, end 90:10).

HPLC Polishing: Use a C18 reverse-phase column. Mobile Phase: 0.2M Ammonium

Acetate (pH 5.[6]0) / Acetonitrile gradient. Monitor at 254nm.[6][7]

Protocol B: [125I]- -Bungarotoxin Competition Binding
Standard assay to determine MLA affinity (

).

Materials: Rat brain membranes (hippocampus/cortex), [125I]-

-BGT (2000 Ci/mmol), MLA citrate.

Preparation:

Dilute MLA serially (

M to
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M) in binding buffer (50 mM Tris-HCl, pH 7.4, 1 mg/mL BSA). Note: BSA prevents non-
specific binding of the toxin.

Incubation:

Mix: 100 µL Membrane prep + 50 µL [125I]-

-BGT (1 nM final) + 50 µL MLA.

Incubate for 2 hours at 25°C. Rationale: Although MLA binds fast,

-BGT kinetics are slow; equilibrium requires adequate time.

Termination:

Rapid filtration through Whatman GF/B filters (pre-soaked in 0.5% Polyethyleneimine).

Critical: PEI reduces filter binding of the peptide toxin.

Wash

with ice-cold buffer.

Analysis:

Count radioactivity (Gamma counter).

Calculate

using the Cheng-Prusoff equation:

.

Part 4: Therapeutic Implications & Data Summary[2]
MLA is primarily a preclinical tool rather than a therapeutic candidate due to its toxicity and

poor oral bioavailability. However, it is essential for validating

agonists intended for Alzheimer's and Schizophrenia.

Comparative Binding Data[1][3][8]
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Receptor Subtype Ligand
Affinity (

)
Functional Effect

nAChR MLA 1.4 nM Potent Antagonism

nAChR -Bungarotoxin 0.6 nM
Irreversible

Antagonism

nAChR MLA 3,400 nM Weak/No Effect

Muscle nAChR MLA ~1,000 nM Weak Blockade

Key Applications
Alzheimer's Disease: Used to block

-mediated neuroprotection assays to prove that a novel drug acts via this specific receptor.

Schizophrenia: Used to model sensory gating deficits (P50 suppression) in rodents.

Inflammation: Investigating the "Cholinergic Anti-inflammatory Pathway" where

activation on macrophages inhibits cytokine release.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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